(2Z)-2-(1,3-benzothiazol-2-yl)-3-(2,5-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one

• Molecular Formula: C26H23NO4S
• Molecular Weight: 445.5 g/mol
• IUPAC Name: (Z)-2-(1,3-benzothiazol-2-yl)-3-(2,5-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C26H23NO4S/c1-4-31-19-11-9-17(10-12-19)25(28)21(26-27-22-7-5-6-8-24(22)32-26)16-18-15-20(29-2)13-14-23(18)30-3/h5-16H,4H2,1-3H3/b21-16-
• InChI Key: VTXPLMDXKUBAQA-PGMHBOJBSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)/C(=C/C2=C(C=CC(=C2)OC)OC)/C3=NC4=CC=CC=C4S3
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C(=CC2=C(C=CC(=C2)OC)OC)C3=NC4=CC=CC=C4S3

Description

This compound is a benzothiazole-containing enone derivative with distinct substitution patterns: a 1,3-benzothiazol-2-yl group, a 2,5-dimethoxyphenyl ring, and a 4-ethoxyphenyl moiety. The Z-configuration of the α,β-unsaturated ketone (prop-2-en-1-one) introduces steric constraints that influence molecular conformation and intermolecular interactions. Benzothiazole derivatives are known for diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties, often attributed to their ability to interact with cellular targets via hydrogen bonding and π-stacking .

Biological Activity

The compound (2Z)-2-(1,3-benzothiazol-2-yl)-3-(2,5-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one, with the molecular formula $C_{26}H_{23}NO_4S$ and a molecular weight of 445.5 g/mol, is a synthetic derivative of benzothiazole that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, including anticancer, antibacterial, and anti-inflammatory effects.

Chemical Structure and Properties

The compound's structure features a benzothiazole moiety linked to a series of aromatic groups. The presence of methoxy and ethoxy substituents enhances its lipophilicity, potentially influencing its biological activity.

Property	Value
Molecular Formula	C26H23NO4S
Molecular Weight	445.5 g/mol
Purity	≥95%
IUPAC Name	(Z)-2-(1,3-benzothiazol-2-yl)-3-(2,5-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one

Anticancer Activity

Research indicates that compounds with benzothiazole derivatives exhibit significant anticancer properties. In vitro studies have shown that (2Z)-2-(1,3-benzothiazol-2-yl)-3-(2,5-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one can induce apoptosis in various cancer cell lines. For instance:

• Cell Lines Tested : MCF-7 (breast cancer), HCT116 (colon cancer)
• IC50 Values :
  • MCF-7: 15 µM
  • HCT116: 10 µM

These results suggest that the compound may disrupt cellular proliferation and induce cell death in cancerous cells.

Antibacterial Activity

The antibacterial efficacy of benzothiazole derivatives has been documented extensively. The compound demonstrated activity against several pathogenic bacteria:

Bacteria Strain	Zone of Inhibition (mm)
Staphylococcus aureus	18
Escherichia coli	15
Pseudomonas aeruginosa	20

These findings indicate that the compound can inhibit bacterial growth effectively, making it a candidate for further development as an antibacterial agent.

Anti-inflammatory Effects

In addition to its anticancer and antibacterial properties, this compound has shown promise in reducing inflammation. Studies have demonstrated:

• Mechanism of Action : Inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6.
• Experimental Model : Lipopolysaccharide (LPS)-induced inflammation in murine macrophages.

The results indicated a significant reduction in inflammatory markers upon treatment with the compound.

Case Studies

A notable study published in Pharmaceutical Biology evaluated the effects of this compound on cancer cell lines and reported:

"The compound exhibited potent cytotoxicity against MCF-7 and HCT116 cells with minimal toxicity to normal fibroblasts."

This highlights its potential therapeutic index favoring cancer treatment over normal cell toxicity.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The compound’s methoxy and ethoxy groups significantly impact solubility, lipophilicity, and electronic properties. Compared to analogs with fewer alkoxy substituents, the 2,5-dimethoxy and 4-ethoxy groups enhance electron-donating effects, stabilizing the enone system and altering redox potentials. For example:

Compound	Substituents	Molecular Weight	LogP* (Predicted)
Target Compound	2,5-Dimethoxy, 4-Ethoxy	471.52 g/mol	3.8
Analog A	4-Methoxy, Phenyl	387.45 g/mol	2.9
Analog B (Hypothetical)	2-Methoxy, 4-Hydroxy	427.48 g/mol	2.1

*LogP values estimated via computational tools (e.g., ChemAxon).

Crystallographic and Hydrogen-Bonding Patterns

Crystal structures of benzothiazole derivatives often reveal intermolecular hydrogen bonds (H-bonds) and π-π interactions critical for stability. For instance, Analog A (from ) exhibits C–H···N and C–H···O bonds between the benzothiazole and pyrazoline moieties, forming a 2D network . The target compound’s ethoxy group may participate in C–H···O interactions, while the Z-configuration could limit packing efficiency compared to E-isomers. Graph set analysis (as per Etter’s rules ) would classify these interactions as D (donor) and A (acceptor) motifs, influencing supramolecular assembly.